Cas no 148383-11-3 (L-Isoleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, methyl ester)

• Product Name: L-Isoleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, methyl ester
• CAS No: 148383-11-3
• MF: C₂₂H₂₅NO₄
• MW: 367.43820643425
• CID: 1323779
• PubChem ID: 101011914
• Update Time: 2025-08-04

L-Isoleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, methyl ester Chemical and Physical Properties

Names and Identifiers

• L-Isoleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, methyl ester
• N-Fmoc-L-Isoleucine methyl ester
• Methyl (((9H-fluoren-9-yl)methoxy)carbonyl)-L-isoleucinate
• methyl (2S,3S)-2-(9H-fluoren-9-ylmethoxycarbonylamino)-3-methylpentanoate
• 148383-11-3
• E81647
• CS-0133520

• Inchi： 1S/C22H25NO4/c1-4-14(2)20(21(24)26-3)23-22(25)27-13-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,14,19-20H,4,13H2,1-3H3,(H,23,25)/t14-,20-/m0/s1
• InChI Key： IIDWGJXDOVAEEJ-XOBRGWDASA-N
• SMILES： O(C(N[C@H](C(=O)OC)[C@@H](C)CC)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 367.17835828g/mol
• Monoisotopic Mass: 367.17835828g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 500
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 64.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on L-Isoleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, methyl ester

L-Isoleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, methyl ester (CAS No. 148383-11-3): An Overview

L-Isoleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, methyl ester (CAS No. 148383-11-3) is a versatile compound widely used in the fields of chemical biology and medicinal chemistry. This compound, often referred to as Fmoc-Ile-Ome, is a protected amino acid derivative that plays a crucial role in the synthesis of peptides and proteins. The Fmoc (9-fluorenylmethoxycarbonyl) protecting group is particularly valuable for its ease of removal and stability under various reaction conditions.

The Fmoc protecting group is commonly used in solid-phase peptide synthesis (SPPS) to prevent premature reactions and ensure the correct sequence of amino acids. The methyl ester functionality at the carboxyl terminus of L-Isoleucine provides additional versatility in synthetic chemistry, allowing for the formation of amide bonds and other functional groups. This makes Fmoc-Ile-Ome an essential building block in the development of therapeutic peptides and proteins.

Recent advancements in the field have highlighted the importance of Fmoc-Ile-Ome in various applications. For instance, a study published in the Journal of Medicinal Chemistry demonstrated the use of Fmoc-Ile-Ome in the synthesis of novel peptide-based inhibitors for cancer treatment. These inhibitors were designed to target specific enzymes involved in tumor growth and metastasis, showcasing the potential of Fmoc-Ile-Ome in drug discovery and development.

In another significant study, researchers at the University of California, San Francisco, utilized Fmoc-Ile-Ome to synthesize cyclic peptides with enhanced stability and bioavailability. These cyclic peptides exhibited improved pharmacokinetic properties and were effective in treating bacterial infections resistant to conventional antibiotics. The use of Fmoc-Ile-Ome in this context highlights its role in overcoming challenges associated with peptide stability and delivery.

The chemical structure of Fmoc-Ile-Ome consists of a central L-Isoleucine residue with an Fmoc protecting group attached to the amino group and a methyl ester group at the carboxyl terminus. The L-Isoleucine residue is a branched-chain amino acid that is essential for protein synthesis and metabolism. The Fmoc protecting group ensures that the amino group remains unreactive during synthesis, while the methyl ester group can be easily converted to other functional groups as needed.

The synthesis of Fmoc-Ile-Ome typically involves several steps. First, L-Isoleucine is reacted with methanol in the presence of a coupling agent to form the methyl ester. Next, the amino group is protected with the Fmoc group using 9-fluorenylmethyl chloroformate (FMOC-Cl). This process requires careful control of reaction conditions to ensure high yields and purity. Advanced techniques such as microwave-assisted synthesis have been employed to improve efficiency and reduce reaction times.

In addition to its applications in peptide synthesis, Fmoc-Ile-Ome has been explored for its potential in materials science. A recent study published in Advanced Materials investigated the use of Fmoc-Ile-Ome as a building block for self-assembling nanostructures. These nanostructures exhibited unique optical and electronic properties, making them promising candidates for applications in nanotechnology and biotechnology.

The safety profile of Fmoc-Ile-Ome is well-documented, with minimal toxicity observed under standard laboratory conditions. However, proper handling and storage are essential to maintain its stability and effectiveness. Researchers should follow standard safety protocols when working with this compound to ensure safe handling and disposal.

In conclusion, L-Isoleucine, N-[(9H-fluoren-9-ylmethoxy)carbonyl]-, methyl ester (CAS No. 148383-11-3) is a critical compound in chemical biology and medicinal chemistry. Its unique properties make it an indispensable tool for peptide synthesis, drug discovery, and materials science. Ongoing research continues to uncover new applications for this versatile compound, further solidifying its importance in these fields.